Cas no 167897-18-9 (2-4-(1H-imidazol-4-yl)piperidin-1-yl-5-(trifluoromethyl)pyridine)

• Product Name: 2-4-(1H-imidazol-4-yl)piperidin-1-yl-5-(trifluoromethyl)pyridine
• CAS No: 167897-18-9
• MF: C₁₄H₁₅F₃N₄
• MW: 296.290912866592
• CID: 5983710
• PubChem ID: 9860966
• Update Time: 2025-10-31

2-4-(1H-imidazol-4-yl)piperidin-1-yl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[4-(1H-imidazol-5-yl)-1-piperidinyl]-5-(trifluoromethyl)-
• 2-4-(1H-imidazol-4-yl)piperidin-1-yl-5-(trifluoromethyl)pyridine
• 2-[4-(1H-imidazol-4-yl)piperidin-1-yl]-5-(trifluoromethyl)pyridine
• CHEMBL115212
• EN300-26868760
• BDBM50033041
• Z1828856643
• 4-(1H-Imidazol-4-yl)-5''-trifluoromethyl-3,4,5,6-tetrahydro-2H-[1,2'']bipyridinyl
• 167897-18-9
• AKOS033604461

• Inchi： 1S/C14H15F3N4/c15-14(16,17)11-1-2-13(19-7-11)21-5-3-10(4-6-21)12-8-18-9-20-12/h1-2,7-10H,3-6H2,(H,18,20)
• InChI Key： KJPPRBMTKDSXRA-UHFFFAOYSA-N
• SMILES： C1(N2CCC(C3NC=NC=3)CC2)=NC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 296.12488098g/mol
• Monoisotopic Mass: 296.12488098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 497.5±45.0 °C(Predicted)
• pka: 14.39±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-4-(1H-imidazol-4-yl)piperidin-1-yl-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-4-(1H-imidazol-4-yl)piperidin-1-yl-5-(trifluoromethyl)pyridine (CAS: 167897-18-9)

The compound 2-4-(1H-imidazol-4-yl)piperidin-1-yl-5-(trifluoromethyl)pyridine (CAS: 167897-18-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring an imidazole and piperidine moiety, has been investigated for its role as a modulator of various biological targets, particularly in the context of central nervous system (CNS) disorders and oncology. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the compound's interaction with neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that 2-4-(1H-imidazol-4-yl)piperidin-1-yl-5-(trifluoromethyl)pyridine exhibits high affinity for specific serotonin and dopamine receptor subtypes, making it a promising candidate for the treatment of psychiatric disorders such as schizophrenia and depression. The trifluoromethyl group in the pyridine ring is believed to enhance the compound's metabolic stability and bioavailability, addressing a common challenge in CNS drug development.

In addition to its CNS applications, recent findings have highlighted the compound's potential in oncology. Researchers have identified its ability to inhibit certain protein kinases involved in tumor proliferation and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively suppresses the activity of a kinase implicated in glioblastoma multiforme, a highly aggressive brain cancer. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase's active site, providing a structural basis for further optimization.

The synthesis of 2-4-(1H-imidazol-4-yl)piperidin-1-yl-5-(trifluoromethyl)pyridine has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and scalability, with particular emphasis on green chemistry principles. A 2024 report in Organic Process Research & Development described a catalytic asymmetric synthesis method that reduces the need for hazardous reagents and minimizes waste generation. These advancements are critical for transitioning the compound from the laboratory to clinical trials.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate plasma protein binding and a relatively short half-life in animal models, necessitating further structural modifications. Additionally, its selectivity profile across related receptor families requires refinement to minimize off-target effects. Ongoing research aims to address these limitations through rational drug design and high-throughput screening of derivatives.

In conclusion, 2-4-(1H-imidazol-4-yl)piperidin-1-yl-5-(trifluoromethyl)pyridine (CAS: 167897-18-9) represents a versatile scaffold with significant therapeutic potential across multiple disease areas. The latest studies underscore its dual utility in CNS disorders and oncology, while also highlighting the need for continued optimization. As research progresses, this compound may serve as a cornerstone for the development of next-generation therapeutics with improved efficacy and safety profiles.